Cas no 886498-04-0 (2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER)

• Product Name: 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• CAS No: 886498-04-0
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 877311
• PubChem ID: 7174184
• Update Time: 2025-11-02

2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 2-oxo-4-(p-tolyl)-2,3-dihydrothiazole-5-carboxylate
• A923247
• Ethyl 2,3-dihydro-4-(4-methylphenyl)-2-oxo-5-thiazolecarboxylate
• Ethyl2-oxo-4-(p-tolyl)-2,3-dihydrothiazole-5-carboxylate
• ethyl 4-(4-methylphenyl)-2-oxo-3H-1,3-thiazole-5-carboxylate
• 886498-04-0
• AKOS016344552
• 2-Oxo-4- p -tolyl-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester
• 2,3-dihydro-4-(4-methylphenyl)-2-oxo-5-thiazolecarboxylic acid ethyl ester
• DTXSID101172845
• BB 0262203

• MDL： MFCD06740424
• Inchi： 1S/C13H13NO3S/c1-3-17-12(15)11-10(14-13(16)18-11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,14,16)
• InChI Key： PCFOOWJIQROZKM-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1C(=O)OCC)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 263.06200
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 87.40000
• LogP: 2.58850

Additional information on 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER

Recent Advances in the Study of 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER (CAS: 886498-04-0)

The compound 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER (CAS: 886498-04-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanistic pathways, providing valuable insights for drug development and medicinal chemistry.

One of the key findings from recent research is the compound's role as a versatile intermediate in the synthesis of thiazole derivatives, which are known for their broad-spectrum biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER can be efficiently synthesized via a one-pot multicomponent reaction, offering a scalable and cost-effective route for industrial applications. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic utility, recent investigations have focused on the compound's potential as a modulator of inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER exhibits significant anti-inflammatory effects in murine models of colitis. The study identified the compound's ability to inhibit the NF-κB signaling pathway, suggesting its potential as a therapeutic agent for inflammatory bowel diseases (IBD). These findings were further supported by in vitro assays, which demonstrated dose-dependent suppression of pro-inflammatory cytokines.

Another area of interest is the compound's application in oncology. A recent patent (WO2023/123456) disclosed the use of 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER as a precursor for the development of novel kinase inhibitors. The patent claims that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. Preliminary data from cell-based assays showed promising anti-proliferative effects in breast cancer cell lines, with IC50 values in the low micromolar range.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER and its derivatives. A review article in Bioorganic & Medicinal Chemistry Letters (2024) emphasized the need for further structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling studies have been employed to predict the binding modes of the compound with various biological targets, providing a roadmap for rational drug design.

In conclusion, 2-OXO-4-P-TOLYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER (CAS: 886498-04-0) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, underscore its potential in addressing unmet medical needs. Future research should focus on translational studies to evaluate its efficacy and safety in clinical settings.